Cas no 2719007-89-1 (Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate)

Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, owing to the trifluoroborate moiety, which reduces protodeboronation and improves handling. The morpholine carbonyl group provides additional solubility in polar organic solvents, facilitating reaction optimization. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate for constructing biaryl scaffolds. Its crystalline nature ensures consistent purity, while the potassium counterion enhances reactivity in cross-coupling conditions. The reagent is compatible with a wide range of catalysts and substrates, making it a reliable choice for complex coupling applications.
Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate structure
2719007-89-1 structure
Product Name:Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate
CAS No:2719007-89-1
MF:C11H12BF3KNO2
MW:297.122994422913
MDL:MFCD11977713
CID:5175337
Update Time:2026-03-04

Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate
    • potassium trifluoro[3-(morpholine-4-carbonyl)phenyl]boranuide
    • Potassium 3-(morpholine-4-carbonyl)-phenyl trifluoroborate
    • potassiumtrifluoro[3-(morpholine-4-carbonyl)phenyl]boranuide
    • MDL: MFCD11977713
    • Inchi: 1S/C11H12BF3NO2.K/c13-12(14,15)10-3-1-2-9(8-10)11(17)16-4-6-18-7-5-16;/h1-3,8H,4-7H2;/q-1;+1
    • InChI Key: VMMCKOVDXHKYLW-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C=CC=C(C=1)C(N1CCOCC1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Topological Polar Surface Area: 29.5

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Additional information on Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate

Research Brief on Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate (CAS: 2719007-89-1)

Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate (CAS: 2719007-89-1) is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, plays a pivotal role in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate is its use in the synthesis of bioactive molecules with morpholine moieties. The morpholine ring is a common pharmacophore found in many FDA-approved drugs, contributing to enhanced solubility and bioavailability. Researchers have leveraged this compound to develop novel inhibitors for proteins such as PI3K and mTOR, which are critical targets in cancer therapy. Recent publications in journals like Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its utility in optimizing lead compounds with improved pharmacokinetic properties.

In addition to its role in drug discovery, Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate has been investigated for its stability and reactivity under various conditions. A 2023 study published in Organic Process Research & Development demonstrated that this compound exhibits remarkable stability in aqueous environments, making it suitable for large-scale industrial applications. The study also highlighted its compatibility with green chemistry principles, as it can be used in solvent-free or low-solvent reaction systems, reducing environmental impact.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, a team at the University of Cambridge reported a novel catalytic system that enhances the efficiency of Suzuki-Miyaura couplings involving Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate. Their findings, published in Chemical Science, revealed that the use of palladium nanoparticles supported on graphene oxide significantly improved reaction yields and reduced catalyst loading, paving the way for more sustainable synthetic routes.

Looking ahead, the potential of Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate extends beyond traditional medicinal chemistry. Emerging research suggests its applicability in the development of diagnostic agents and imaging probes. A 2024 study in ACS Chemical Biology explored its use in the design of boron-containing radiotracers for positron emission tomography (PET), offering new avenues for non-invasive disease monitoring. These developments underscore the compound's versatility and its growing importance in interdisciplinary research.

In conclusion, Potassium 3-(4-morpholinylcarbonyl)phenyltrifluoroborate (CAS: 2719007-89-1) represents a valuable tool in modern chemical biology and drug discovery. Its unique properties, including stability, reactivity, and compatibility with green chemistry, make it a preferred choice for researchers aiming to develop innovative therapeutic and diagnostic solutions. As the field continues to evolve, further exploration of this compound's applications is expected to yield groundbreaking discoveries.

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